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Compound of Interest

Compound Name:
Tetraethylammonium fluoride

trihydrate

CAS No.: 63123-00-2; 665-46-3

Cat. No.: B2383405

Get Quote

An In-Depth Technical Guide to Tetraethylammonium Fluoride (TEAF) Hydrate (CAS 98330-04-

2) for Research and Development

Introduction
Tetraethylammonium fluoride (TEAF) hydrate is a quaternary ammonium salt that has emerged

as a important and versatile reagent in modern chemical synthesis. Comprising a

tetraethylammonium cation and a fluoride anion, its hydrated form (CAS 98330-04-2) is

particularly noted for its utility as a readily handled, soluble source of fluoride ions. For

researchers, scientists, and drug development professionals, TEAF hydrate offers significant

advantages over other fluoride sources, serving as a powerful deprotection agent, a phase

transfer catalyst, and a key component in fluorination reactions.[1][2]

The efficacy of this reagent, however, is matched by its potential hazards. Its hygroscopic

nature and reactivity necessitate a thorough understanding of its safety profile and handling

requirements. This guide provides a comprehensive technical overview of TEAF hydrate,

moving from its fundamental properties and critical safety data to detailed protocols for its use
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and its key applications in the synthesis of molecules relevant to pharmaceutical and materials

science. The objective is to equip the scientific professional with the knowledge to not only

leverage the synthetic power of TEAF hydrate but to do so with the highest standards of

laboratory safety.

Chemical and Physical Properties
The structure of TEAF hydrate—an ionic salt composed of a bulky, lipophilic cation, a small,

highly reactive anion, and associated water molecules—is central to its chemical behavior. This

arrangement makes it soluble in polar solvents like water and alcohols while also enabling its

function as a phase transfer catalyst.[1][3] The compound is hygroscopic, meaning it readily

absorbs moisture from the atmosphere, which requires specific storage conditions to maintain

its integrity.[2][4][5]

Property Data Reference

CAS Number 98330-04-2 [1][6]

Molecular Formula C₈H₂₀NF·xH₂O [1]

Molecular Weight
149.25 g/mol (anhydrous

basis)
[1]

Appearance
White to off-white or pale

yellow crystalline solid/powder
[1][4][5]

Solubility Soluble in water [2][4][5]

Melting Point 355 °C [1]

Key Characteristics Hygroscopic, Air sensitive [2]

Hazard Identification and Safety Profile
TEAF hydrate is classified as a hazardous substance. It is harmful if swallowed, inhaled, or if it

comes into contact with the skin. It is a known irritant to the skin, eyes, and respiratory system.

[4][7] A thorough understanding of its hazard profile is the first step in ensuring safe laboratory

use.
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GHS Hazard Identification

Pictogram

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.[7] H312: Harmful in

contact with skin.[7] H315: Causes skin

irritation.[7] H319: Causes serious eye irritation.

[7] H332: Harmful if inhaled.[7] H335: May

cause respiratory irritation.[7]

Precautionary Statements

Prevention: P261, P264, P270, P271, P280[7]

Response: P301+P317, P302+P352,

P304+P340, P305+P351+P338[7] Storage:

P403+P233, P405[7] Disposal: P501[7]

Toxicological Profile
The primary toxicological concern with TEAF hydrate stems from the fluoride ion and the

overall irritating nature of the compound. While comprehensive toxicological data has not been

fully investigated, the available safety data sheets consistently warn of irritation to all routes of

exposure (eyes, skin, respiratory tract) and classify the substance as harmful.[8] The lack of

exhaustive data underscores the need for stringent adherence to personal protective

equipment (PPE) and engineering controls.

Emergency Response Workflow
In the event of an accidental exposure, a rapid and correct response is critical. The following

workflow outlines the immediate first-aid measures required for different exposure routes.
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Accidental Exposure to TEAF Hydrate

Immediate First-Aid Response

Inhalation

1. Remove to fresh air. 
2. Keep comfortable for breathing. 

3. Get medical help if symptoms appear.

Skin Contact

1. Immediately remove contaminated clothing. 
2. Wash skin with plenty of soap and water. 

3. Get medical aid if irritation persists.

Eye Contact

1. Rinse cautiously with water for at least 15 minutes. 
2. Remove contact lenses, if present and easy to do. 
3. Continue rinsing and get immediate medical aid.

Ingestion

1. Rinse mouth. Give 2-4 cupfuls of milk or water. 
2. Do NOT induce vomiting. 

3. Never give anything by mouth to an unconscious person. 
4. Get immediate medical aid.

Click to download full resolution via product page

Caption: Emergency first-aid response workflow for TEAF hydrate exposure.

Fire and Explosion Hazards
TEAF hydrate is not classified as a flammable solid, but it will burn. In a fire, hazardous

decomposition products can be released, including toxic nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide (CO₂), and highly corrosive gaseous hydrogen fluoride (HF).[6]

[9] Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear.

[6] For extinguishing, dry chemical, carbon dioxide, or alcohol-resistant foam are

recommended.[7]

Safe Handling, Storage, and Disposal Protocols
The causality behind safe handling protocols for TEAF hydrate is dictated by its dual nature: it

is both a hazardous irritant and a hygroscopic solid. Protocols must therefore prevent both

personnel exposure and compound degradation.

Laboratory Handling Protocol
Handling should always occur within a certified chemical fume hood to manage potential dust

and aerosols.
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Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood.[8][10]

Ensure an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[8]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[8]

Respiratory Protection: If working outside a fume hood or if dust is generated, use a

NIOSH/MSHA-approved respirator.[8]

Handling Practices:

Weigh the required amount of TEAF hydrate promptly and recap the container

immediately to minimize air exposure.

Use non-sparking tools and avoid actions that generate dust.[7]

Wash hands thoroughly after handling, even if gloves were worn.[8][10]

Do not eat, drink, or smoke in the handling area.[7][10]

Preparation
Handling Workflow Post-Handling

Don PPE:
- Goggles
- Gloves

- Lab Coat

Verify Fume Hood
Operation

Transfer Reagent
Bottle to Hood

Weigh Solid
(Minimize Dust)

Tightly Reseal
Container

Add to Reaction
Mixture

Clean Spatula
and Weigh Boat

Dispose of Waste
(Gloves, etc.)

Wash Hands
Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling hazardous and hygroscopic reagents.

Storage and Incompatibility
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Proper storage is crucial for maintaining the reagent's efficacy and safety.

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[7][8]

Storing under an inert gas atmosphere is also recommended. The hygroscopic nature means

that exposure to moist air will lead to clumping and potential degradation of the material.

Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[2][9]

Accidental Release and Disposal
Spill Cleanup: For a dry spill, carefully sweep or vacuum the material and place it into a

suitable, labeled disposal container. Avoid generating dust.[8][10] For a wet spill, absorb with

an inert material and place in a chemical waste container. Prevent spillage from entering

drains.[10]

Disposal: Dispose of waste contents and containers in accordance with all applicable local,

state, and federal regulations at an approved waste disposal plant.[7][11]

Applications in Research and Drug Development
TEAF hydrate's value in a research setting, particularly in drug discovery, lies in its role as a

versatile and manageable source of "naked" fluoride. The tetraethylammonium cation

effectively shields the fluoride anion, enhancing its nucleophilicity and basicity compared to

inorganic fluoride salts like KF or CsF.[12]

Fluorination and Deprotection Reagent
The high affinity of the fluoride ion for silicon is the basis for one of its most common

applications: the cleavage of silyl ethers, which are frequently used as protecting groups for

alcohols in complex molecule synthesis.

Mechanism: The fluoride ion attacks the silicon atom of the silyl ether (e.g., a TBDMS ether),

forming a strong Si-F bond and liberating the free alcohol. This reaction is typically fast,

clean, and high-yielding.

Application in Drug Development: In the multi-step synthesis of an active pharmaceutical

ingredient (API), protecting groups are used to mask reactive functional groups. The

selective removal of these groups at a late stage is a critical step. TEAF hydrate provides a
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mild and effective method for this deprotection, making it a valuable tool for medicinal

chemists.

Protected Alcohol
(R-O-SiR'3)

Deprotection Reaction

TEAF Hydrate
(Et4N+ F-)

Solvent
(e.g., THF)

Deprotected Alcohol
(R-OH)

Silyl Fluoride Waste
(F-SiR'3)

Aqueous Workup
& Purification

Pure Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b2383405/docs?utm_src=pdf-body-img#teaf-trihydrate-cas-98330-04-2-safety-data-sheet
https://www.benchchem.com/product/b2383405?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2383405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. chemimpex.com [chemimpex.com]

2. Tetraethylammonium fluoride hydrate, 97% 5 g | Buy Online | Thermo Scientific Alfa Aesar
| Fisher Scientific [fishersci.co.uk]

3. CAS 98330-04-2: Tetraethylammonium fluoride hydrate [cymitquimica.com]

4. TETRAETHYLAMMONIUM FLUORIDE HYDRATE CAS 98330-04-2 Manufacturers,
Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]

5. TETRAETHYLAMMONIUM FLUORIDE HYDRATE CAS 98330-04-2
[homesunshinepharma.com]

6. fishersci.com [fishersci.com]

7. echemi.com [echemi.com]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

9. fishersci.com [fishersci.com]

10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

11. assets.thermofisher.cn [assets.thermofisher.cn]

12. Tetramethylammonium Fluoride: Fundamental Properties and Applications in C-F Bond-
Forming Reactions and as a Base [mdpi.com]

To cite this document: BenchChem. [TEAF trihydrate CAS 98330-04-2 safety data sheet].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2383405/docs#teaf-trihydrate-cas-98330-04-2-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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